3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorophenyl)sulfonyl)pyrrolidine

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-1-(2,5-difluorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C16H14ClF2NO4S2/c17-11-1-4-13(5-2-11)25(21,22)14-7-8-20(10-14)26(23,24)16-9-12(18)3-6-15(16)19/h1-6,9,14H,7-8,10H2
• InChI Key: PNGRYXVKVZFSEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C16H14ClF2NO4S2
• Molecular Weight: 421.9 g/mol

Description

3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorophenyl)sulfonyl)pyrrolidine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as CSP and is a member of the pyrrolidine class of compounds. CSP is a potent inhibitor of certain enzymes and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis of Tetrahydropyridine and Pyrrolidine Derivatives

The radical reaction of 1,6-enynes with sulfur dioxide and aryldiazonium tetrafluoroborates under mild conditions enables the synthesis of sulfonated tetrahydropyridine derivatives. This method, which does not require any catalysts or additives, efficiently yields sulfonated tetrahydropyridine derivatives, indicating the utility of sulfonated pyrrolidine derivatives in synthesizing complex heterocyclic frameworks (An & Wu, 2017).

New Syntheses of Pyrrolidines

The γ-Chlorocarbanions generated from 3-chloropropyl pentachlorophenyl sulfone react with electron-deficient formal imines to produce substituted pyrrolidines. This process mimics a 1,3-dipolar cycloaddition, offering a novel and simple approach for synthesizing pyrrolidines, highlighting the role of sulfone intermediates in facilitating such transformations (Mąkosza & Judka, 2005).

Acid-Catalyzed Reactions for Arylsulfonylpyrrolidines

Acid-catalyzed reactions of 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine with phenols lead to the formation of 1-(arylsulfonyl)pyrrolidines under mild conditions. This method provides a convenient route for the synthesis of pyrrolidine-1-sulfonylarene derivatives, further underscoring the synthetic versatility of sulfonylpyrrolidines (Smolobochkin et al., 2017).

Cardiovascular Applications

The stereoselective behavior of 1-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, a blocker of cardiovascular L-type calcium channels, illustrates the potential medicinal chemistry applications of sulfonylpyrrolidine derivatives. The separation and characterization of enantiomers reveal significant differences in their functional, electrophysiological, and binding properties, providing insights into the cardiac stereoselectivity and vascular stereospecificity of these compounds (Carosati et al., 2009).

Material Science Applications

The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties from a new diamine demonstrates the application of sulfonylpyrrolidine derivatives in material science. These polymers exhibit remarkable solubility, thermal stability, and mechanical properties, highlighting the potential of sulfonated pyrrolidines in the development of advanced materials (Liu et al., 2013).